![molecular formula C11H9N3O3S B8578919 4-Methyl-2-[(pyridine-4-carbonyl)amino]thiazole-5-carboxylic acid](/img/structure/B8578919.png)
4-Methyl-2-[(pyridine-4-carbonyl)amino]thiazole-5-carboxylic acid
Cat. No. B8578919
M. Wt: 263.27 g/mol
InChI Key: BIDUAJGNOIXKBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08541457B2
Procedure details
A mixture of ethyl 2-(isonicotinamido)-4-methylthiazole-5-carboxylate (1.46 g, 5.0 mmol) and sodium hydroxide (0.40 g, 10.00 mmol) in methanol (100 mL) and water (25 mL) was stirred at ambient temperature overnight and then heated to reflux for 2 h. The mixture was concentrated and then neutralized with 5% hydrochloric acid solution to pH 5˜6. The precipitate obtained was collected by filtration and dried to give the title compound in 89% yield (1.17 g); 1H NMR (DMSO-d5, 300 MHz) δ 8.74 (d, J=6.0 Hz, 2H), 7.93 (d, J=6.0 Hz, 2H), 2.46 (s, 3H); MS (ES+) m/z 264.1 (M+1).
Quantity
1.46 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[C:1]([NH:9][C:10]1[S:11][C:12]([C:16]([O:18]CC)=[O:17])=[C:13]([CH3:15])[N:14]=1)(=[O:8])[C:2]1[CH:7]=[CH:6][N:5]=[CH:4][CH:3]=1.[OH-].[Na+]>CO.O>[C:1]([NH:9][C:10]1[S:11][C:12]([C:16]([OH:18])=[O:17])=[C:13]([CH3:15])[N:14]=1)(=[O:8])[C:2]1[CH:7]=[CH:6][N:5]=[CH:4][CH:3]=1 |f:1.2|
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Inputs
Step One
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Name
|
|
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Quantity
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1.46 g
|
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Type
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reactant
|
|
Smiles
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C(C1=CC=NC=C1)(=O)NC=1SC(=C(N1)C)C(=O)OCC
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Name
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|
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Quantity
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0.4 g
|
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Type
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reactant
|
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Smiles
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[OH-].[Na+]
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Name
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|
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Quantity
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100 mL
|
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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was stirred at ambient temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 2 h
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Duration
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2 h
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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The mixture was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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The precipitate obtained
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FILTRATION
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Type
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FILTRATION
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|
Details
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was collected by filtration
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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Smiles
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C(C1=CC=NC=C1)(=O)NC=1SC(=C(N1)C)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 89% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
